2-(4-Methylphenyl)-6-phenylthian-4-one

• Molecular Formula: C18H18OS
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 2-(4-methylphenyl)-6-phenylthian-4-one
• InChI: InChI=1S/C18H18OS/c1-13-7-9-15(10-8-13)18-12-16(19)11-17(20-18)14-5-3-2-4-6-14/h2-10,17-18H,11-12H2,1H3
• InChI Key: NSLVXUFIFAYJIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=O)CC(S2)C3=CC=CC=C3

Description

2-(4-Methylphenyl)-6-phenylthian-4-one is a sulfur-containing heterocyclic compound featuring a thian-4-one core (a six-membered ring with one sulfur atom and a ketone group). The molecule is substituted with a 4-methylphenyl (4-MePh) group at position 2 and a phenyl (Ph) group at position 6 (Figure 1). For instance, crystallographic characterization of similar compounds often employs tools like the SHELX software suite, which is widely used for small-molecule refinement .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Methylphenyl)-6-phenylthian-4-one typically involves the reaction of 4-methylbenzaldehyde with phenylacetic acid in the presence of a suitable catalyst. The reaction conditions often include heating the mixture under reflux and using a solvent such as ethanol or methanol. The product is then purified through recrystallization or chromatography techniques .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as continuous flow synthesis or the use of automated reactors. These methods ensure higher yields and purity of the final product. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process .

Chemical Reactions Analysis

Types of Reactions

2-(4-Methylphenyl)-6-phenylthian-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield thian-4-ol derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur at the phenyl or methylphenyl rings, introducing various substituents like halogens, nitro groups, or alkyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Thian-4-ol derivatives.

Substitution: Halogenated, nitrated, or alkylated derivatives.

Scientific Research Applications

2-(4-Methylphenyl)-6-phenylthian-4-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-Methylphenyl)-6-phenylthian-4-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Key Observations:

Core Heteroatoms: The thian-4-one core (sulfur and ketone) differs from pyrimidinones (nitrogen), pyridazinones (two adjacent nitrogens), and indolizines (fused bicyclic nitrogen).

Substituent Effects: The 4-MePh group is a common substituent across analogs, contributing to lipophilicity. For example, 2-(4-MePh)indolizine has a log P of 3.73 , suggesting that 2-(4-MePh)-6-Ph-thian-4-one may exhibit similar or higher lipophilicity due to its additional phenyl group. Thioether-containing analogs (e.g., ’s pyrimidinone) may exhibit enhanced metabolic stability compared to ethers or amines, though this requires experimental validation.

The thian-4-one’s sulfur atom could modulate COX-2 inhibition or redox activity, warranting further study. Indolizines with 4-MePh substituents show blood-brain barrier (BBB) permeability , suggesting that the thian-4-one derivative might also penetrate the CNS if log P > 3.

Pharmacokinetic and Drug-Likeness Considerations

While direct data for 2-(4-MePh)-6-Ph-thian-4-one are lacking, insights can be drawn from structurally related compounds:

• Solubility: Pyranones and indolizines with 4-MePh groups often exhibit low aqueous solubility due to high log P values (e.g., 3.73 for 2-(4-MePh)indolizine) . The thian-4-one’s additional phenyl group may exacerbate this, necessitating formulation strategies.
• Metabolic Stability : Thioether-containing analogs (e.g., ) may resist oxidative metabolism better than ethers, though sulfur can also be a target for cytochrome P450 enzymes.

Future Research Directions

Synthetic Optimization : Explore regioselective substitution patterns (e.g., 4-MePh at C₂ vs. C₆) to tune electronic and steric properties.

Biological Screening: Test the thian-4-one derivative for anti-inflammatory, CNS-targeted, or antimicrobial activity, leveraging trends from pyridazinones and indolizines .

Crystallographic Studies : Employ SHELX-based refinement to resolve the compound’s 3D structure, elucidating sulfur’s role in crystal packing .